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Compound of Interest

Compound Name:
Gallium(III)-phthalocyanine

chloride

CAS No.: 19717-79-4

Cat. No.: B012257 Get Quote

Advanced Characterization, Synthesis, and
Optoelectronic Applications
Executive Summary
Gallium(III)-phthalocyanine chloride (GaPcCl), CAS 19717-79-4, represents a critical class

of metallophthalocyanines (MPcs) distinguished by its trivalent central metal ion and axial

chloride ligand. Unlike planar divalent MPcs (e.g., CuPc, ZnPc), the pyramidal geometry

induced by the axial ligand in GaPcCl suppresses co-facial H-aggregation, enhancing solubility

and preserving high fluorescence quantum yields in solution. This guide details the

physicochemical properties, validated synthesis protocols, and mechanistic applications of

GaPcCl in Photodynamic Therapy (PDT) and Organic Photovoltaics (OPV).

Physicochemical Profile
The following data consolidates experimental values for research-grade GaPcCl.
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Property Value / Description Notes

CAS Number 19717-79-4

Molecular Formula C₃₂H₁₆ClGaN₈

Molecular Weight 617.69 g/mol

Appearance
Dark blue to metallic green

crystalline powder
Polymorph dependent

Crystal System Triclinic (P-1) Common polymorph (Type I)

Absorption

(Q-band)
670–695 nm

Solvent dependent (e.g., 672

nm in DMF)

Soret Band (B-band) ~350 nm transition

Fluorescence Quantum Yield (

)
~0.30 (in DMSO)

Higher than many planar MPcs

due to reduced aggregation

Solubility

Low in alcohols/water; Soluble

in H₂SO₄, Quinoline,

chloronaphthalene

Soluble derivatives require

peripheral functionalization

Thermal Stability Stable > 400°C
Suitable for vacuum thermal

evaporation (VTE)

Synthesis and Purification Protocol
High-purity GaPcCl is synthesized via the cyclotetramerization of phthalonitrile with gallium(III)

chloride. The following protocol minimizes hydrolysis byproducts and ensures high yield.

3.1. Reagents
Phthalonitrile (C₈H₄N₂): 4.0 eq (Excess not recommended to avoid metal-free Pc).

Gallium(III) Chloride (GaCl₃): 1.0 eq (Anhydrous, handle in glovebox).

Solvent: Quinoline or 1-Chloronaphthalene (High boiling point required).
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Catalyst (Optional): DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

3.2. Step-by-Step Methodology
Inert Atmosphere Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux

condenser and nitrogen inlet.

Reagent Loading: Under nitrogen flow, charge the flask with Phthalonitrile (1.28 g, 10 mmol)

and anhydrous GaCl₃ (0.44 g, 2.5 mmol).

Solvation: Add 10 mL of dry Quinoline.

Cyclotetramerization: Heat the mixture to 220°C for 4–6 hours. The solution will turn dark

blue/green.

Note: Vigorous stirring is essential to prevent hot spots and charring.

Cooling & Precipitation: Cool to 80°C and pour the reaction mixture into 200 mL of

Methanol/Water (1:1) to precipitate the crude product.

Filtration & Washing: Filter the precipitate. Wash sequentially with:

Hot Methanol (to remove unreacted phthalonitrile).

Dilute HCl (0.1 M) (to remove residual Quinoline).

Acetone (to dry the solid).

Purification (Critical for OPV): The crude solid must undergo Gradient Sublimation at 10⁻⁶

Torr.

Source Temp: 420°C.

Gradient Zone: 300°C (Product deposition).

3.3. Synthesis Workflow Diagram
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Figure 1: Validated workflow for the synthesis and purification of research-grade GaPcCl.

Photophysical Properties
GaPcCl exhibits a characteristic Q-band absorption between 670–695 nm, originating from the

HOMO (

)

LUMO (

) transition.

Axial Ligand Effect: The chloride ligand forces the Ga atom out of the phthalocyanine plane

(doming effect). This reduces

-

stacking interactions compared to planar CuPc, leading to:

Reduced H-aggregation: Sharper Q-bands in solution.

Intersystem Crossing (ISC): The heavy atom effect of Gallium enhances spin-orbit

coupling, facilitating efficient ISC to the triplet state (

).

Application Focus: Photodynamic Therapy (PDT)[4]
GaPcCl is a potent Type II Photosensitizer. Its mechanism relies on the generation of Singlet

Oxygen (

), a highly cytotoxic species that induces oxidative stress in tumor cells.[1]

5.1. Mechanism of Action
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Excitation: Ground state GaPcCl (

) absorbs red light (670–690 nm) and enters the excited singlet state (

).

Intersystem Crossing:

undergoes ISC to the long-lived Triplet State (

).

Energy Transfer: Energy is transferred from

GaPcCl to ground state molecular oxygen (

).

Cytotoxicity: This generates excited Singlet Oxygen (

), which attacks cellular lipids and DNA.

5.2. Jablonski Diagram: PDT Mechanism
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Figure 2: Jablonski diagram illustrating the Type II photochemical mechanism of GaPcCl in

PDT.

Application Focus: Organic Photovoltaics (OPV)
In organic solar cells, GaPcCl functions primarily as an electron donor due to its high hole

mobility and strong absorption in the red/NIR region.

6.1. Device Architecture
A typical planar heterojunction (PHJ) device utilizing GaPcCl achieves high Open Circuit

Voltage (
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) when paired with C₆₀.

Anode: Indium Tin Oxide (ITO).

Hole Transport Layer (HTL): PEDOT:PSS or MoO₃.

Donor Layer:GaPcCl (20–40 nm).

Acceptor Layer: C₆₀ (Fullerene).

Electron Transport Layer (ETL): Bathocuproine (BCP).

Cathode: Aluminum (Al).

Key Advantage: The ionization potential of GaPcCl is deeper than CuPc, often resulting in

higher

in donor-acceptor heterojunctions.

6.2. OPV Layer Stack Diagram
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Figure 3: Standard Planar Heterojunction (PHJ) architecture using GaPcCl as the photoactive

donor.

Handling and Safety
Hazard Statements: H315 (Skin Irritant), H319 (Eye Irritant), H335 (Respiratory Irritant).
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Storage: Store in a cool, dry place under inert gas (Argon) if possible to prevent slow

hydrolysis of the Ga-Cl bond over extended periods.

PPE: Standard lab coat, nitrile gloves, and safety glasses. Use a fume hood during synthesis

involving Quinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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